Cas no 5022-24-2 (2-(2,2-Diphenylacetamido)-2-phenylacetic acid)

• Product Name: 2-(2,2-Diphenylacetamido)-2-phenylacetic acid
• CAS No: 5022-24-2
• MF: C₂₂H₁₉NO₃
• MW: 345.391165971756
• CID: 5815501
• PubChem ID: 24019078
• Update Time: 2025-06-25

2-(2,2-Diphenylacetamido)-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-diphenylacetamido)-2-phenylacetic acid
• CIA80526
• 5022-24-2
• EN300-717744
• Oprea1_271646
• 2-(2,2-Diphenylacetamido)-2-phenylacetic acid

• Inchi： 1S/C22H19NO3/c24-21(23-20(22(25)26)18-14-8-3-9-15-18)19(16-10-4-1-5-11-16)17-12-6-2-7-13-17/h1-15,19-20H,(H,23,24)(H,25,26)
• InChI Key： TUEBEFJSLZPNJI-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)C1C=CC=CC=1)NC(C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 345.13649347g/mol
• Monoisotopic Mass: 345.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(2,2-Diphenylacetamido)-2-phenylacetic acid

Professional Introduction to 2-(2,2-Diphenylacetamido)-2-phenylacetic Acid (CAS No. 5022-24-2)

2-(2,2-Diphenylacetamido)-2-phenylacetic acid, identified by the chemical abstracts service number CAS No. 5022-24-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its dual amide and carboxylic acid functional groups, has garnered attention due to its structural complexity and potential biological activities. The presence of multiple aromatic rings and a specific amide linkage not only makes it a fascinating subject for mechanistic studies but also opens avenues for its exploration in drug discovery and medicinal chemistry.

The structural motif of 2-(2,2-Diphenylacetamido)-2-phenylacetic acid consists of a central phenylacetic acid backbone, modified at the amido position with a bulky 2,2-diphenylacetamide group. This arrangement imparts unique electronic and steric properties to the molecule, which can be exploited in various chemical transformations. The amide bond, in particular, serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives with tailored biological properties.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the inherent properties of aromatic compounds. The dual functionality of CAS No. 5022-24-2 makes it an attractive scaffold for designing molecules that can interact with multiple biological targets simultaneously. This concept is particularly relevant in the context of multitarget drug discovery, where compounds capable of modulating several pathways at once are expected to offer enhanced therapeutic efficacy and reduced side effects.

One of the most compelling aspects of 2-(2,2-Diphenylacetamido)-2-phenylacetic acid is its potential as a precursor for biologically active molecules. The diphenylacetamide moiety, for instance, has been shown to exhibit inhibitory activity against various enzymes and receptors. This prompted researchers to explore its derivatives as candidates for treating conditions such as inflammation, pain, and neurodegenerative diseases. The phenylacetic acid component further contributes to the molecule's pharmacological profile by providing a scaffold for hydrogen bonding interactions with biological targets.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for their biological activity. By leveraging molecular modeling techniques, researchers can predict how CAS No. 5022-24-2 and its derivatives might interact with specific proteins or enzymes. These predictions are then validated through experimental studies, leading to a more streamlined drug discovery process. The integration of computational methods with traditional synthetic approaches has significantly accelerated the development pipeline for novel therapeutics.

The synthesis of CAS No. 5022-24-2 itself presents an interesting challenge due to its complex architecture. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent innovations in synthetic methodology have made it possible to construct this molecule more efficiently than ever before. For instance, transition metal-catalyzed reactions have emerged as powerful tools for forming key carbon-carbon bonds in a concise manner.

Moreover, the environmental impact of chemical synthesis has become an increasingly important consideration in modern drug development. Green chemistry principles are being incorporated into the design of synthetic routes for compounds like CAS No. 5024-22, emphasizing the use of sustainable solvents and catalytic systems that minimize waste generation. These efforts not only make the production process more environmentally friendly but also often improve economic feasibility by reducing costs associated with waste disposal and reagent consumption.

In conclusion,CAS No 5040 represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for further exploration in medicinal chemistry, offering potential benefits across multiple therapeutic areas. As our understanding of biological systems continues to evolve,CAS No 5040 may play an increasingly important role in shaping the future of medicine.